N-(3-ethoxyspiro[3.5]nonan-1-yl)-5-methyl-N-propyl-1,3-oxazole-4-carboxamide

• IUPAC Name: N-(3-ethoxyspiro[3.5]nonan-1-yl)-5-methyl-N-propyl-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C19H30N2O3/c1-4-11-21(18(22)17-14(3)24-13-20-17)15-12-16(23-5-2)19(15)9-7-6-8-10-19/h13,15-16H,4-12H2,1-3H3
• InChI Key: QEFGELCYTGKPNR-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C1CC(C12CCCCC2)OCC)C(=O)C3=C(OC=N3)C
• Molecular Formula: C19H30N2O3
• Molecular Weight: 334.5 g/mol

Description

N-(3-ethoxyspiro[35]nonan-1-yl)-5-methyl-N-propyl-1,3-oxazole-4-carboxamide is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-ethoxyspiro[3.5]nonan-1-yl)-5-methyl-N-propyl-1,3-oxazole-4-carboxamide typically involves multiple steps. One common approach starts with the preparation of the spirocyclic core, which can be achieved through a cyclization reaction involving a suitable precursor. The ethoxy group is introduced via an etherification reaction, while the oxazole ring is formed through a cyclization reaction involving an appropriate amide precursor.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to ensure high yield and purity. This includes controlling the temperature, pressure, and reaction time, as well as using catalysts to enhance the reaction rate. Purification steps such as recrystallization or chromatography are often employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

N-(3-ethoxyspiro[3.5]nonan-1-yl)-5-methyl-N-propyl-1,3-oxazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

N-(3-ethoxyspiro[3.5]nonan-1-yl)-5-methyl-N-propyl-1,3-oxazole-4-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It may serve as a probe for studying biological processes.

Medicine: It has potential as a drug candidate due to its unique structure and biological activity.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(3-ethoxyspiro[3.5]nonan-1-yl)-5-methyl-N-propyl-1,3-oxazole-4-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s unique structure allows it to bind to these targets and modulate their activity, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 3-ethoxyspiro[3.5]nonan-1-one
• N-(1-Aryl-3-oxo-2-azaspiro[3.5]nonan-2-yl)benzamides
• 2-N-(3-ethoxyspiro[3.5]nonan-1-yl)-2-N,4-dimethylpyridine-2,5-dicarboxamide

Uniqueness

N-(3-ethoxyspiro[35]nonan-1-yl)-5-methyl-N-propyl-1,3-oxazole-4-carboxamide is unique due to its combination of a spirocyclic core with an oxazole ring This structure imparts specific chemical and biological properties that distinguish it from other similar compounds